N1-(2-fluorophenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C22H26FN3O5S/c1-31-17-9-11-18(12-10-17)32(29,30)26-15-5-4-6-16(26)13-14-24-21(27)22(28)25-20-8-3-2-7-19(20)23/h2-3,7-12,16H,4-6,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: RLVJZWCJZZKPBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H26FN3O5S
• Molecular Weight: 463.5 g/mol

Description

N1-(2-fluorophenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H26FN3O5S and its molecular weight is 463.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Radiolabeling for Neuroimaging

• The synthesis and evaluation of fluorinated compounds for neuroimaging, specifically targeting cannabinoid and serotonin receptors, demonstrate the relevance of similar fluorophenyl and methoxyphenyl structures in developing PET radiotracers. These tracers are used to study neurotransmission systems in various neuropsychiatric disorders (Katoch-Rouse et al., 2003; García et al., 2014).

Neuroprotective Activities

• Aryloxyethylamine derivatives, sharing similar structural features, have been synthesized and evaluated for their neuroprotective effects against glutamate-induced cell death and in models of acute cerebral ischemia. Compounds such as those containing fluorophenyl and methoxyphenoxy groups demonstrated significant neuroprotection in vitro and in vivo, suggesting their potential application in developing new anti-ischemic stroke agents (Zhong et al., 2020).

Antioxidant and Antibacterial Properties

• Research on 2-alkoxyphenylcarbamic acid derivatives featuring a substituted phenylpiperazin-1-yl moiety indicated that certain compounds exhibit antioxidant properties comparable to reference drugs. These findings hint at the potential of similar structures in contributing to antioxidant profiles (Malík et al., 2017).
• The synthesis and antibacterial study of N-substituted derivatives of a similar compound highlighted moderate to talented antibacterial activity against Gram-negative and Gram-positive bacteria, emphasizing the potential biomedical applications of such chemical structures (Khalid et al., 2016).